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Compound of Interest

Compound Name: N-(2-Aminophenyl)butanamide
CAS No.: 10268-80-1
Cat. No.: B171883
Get Quote
. J

Executive Summary & Immediate Action

N-(2-Aminophenyl)butanamide (often an intermediate in benzimidazole synthesis) poses
specific risks due to its aniline moiety. It acts as a potential sensitizer and aquatic toxin.[1]

o Core Directive:ZERO DISCHARGE to municipal sewage or sinks.
¢ Primary Disposal Route: High-Temperature Incineration (Destructive Oxidation).

e Immediate Hazard: Skin absorption leading to potential methemoglobinemia; severe eye
irritation.

Chemical Profile & Hazard Characterization

To validate your disposal stream, you must understand the chemical stability and toxicity
profile.[2] This compound is not a simple inert salt; it is a reactive organic intermediate.

Identification

e Chemical Name: N-(2-Aminophenyl)butanamide[Z]
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e Synonyms: N-(2-Aminophenyl)butyramide; 2'-Aminobutyranilide[2]

e Structure Note: Contains a free primary amine at the ortho position relative to the amide

bond. This increases reactivity (cyclization potential) compared to para isomers.

e Physical State: Off-white to pale brown solid (powder).

Hazard Matrix (GHS Standards)

. Hazard Mechanism of
Hazard Class Category Signal Word .
Statement Action
Aniline
derivatives can
H302/H312: o
o ] oxidize
Acute Toxicity ) Harmful if ]
Cat4 Warning hemoglobin to
(Oral/Dermal) swallowed/conta ]
. methemoglobin,
c
reducing oxygen
transport.[2][3]
Basic amine
_ H315/H319: _
Skin/Eye ) ] group reacts with
o Cat 2/2A Warning Causes serious
Irritation o mucosal
irritation
membranes.
Hapten
H317: May formation;
Sensitization Catl Warning cause allergic immune system
skin reaction recognition of the
aniline motif.
Bioaccumulation
_ in aquatic
H410: Very toxic )
) o ) ) ] organisms;
Aquatic Toxicity Catl Warning with long-lasting

effects

stable against
hydrolysis in

neutral water.

Personal Protective Equipment (PPE) Strategy

© 2026 BenchChem. All rights reserved.

2/8

Tech Support


https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://wap.guidechem.com/encyclopedia/n-4-aminophenyl-butanamide-dic755395.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Rationale: Standard nitrile gloves may offer insufficient breakthrough time for aromatic amines
in solution. A "Double-Barrier" system is required.

e Respiratory: N95 (minimum) for solid weighing; P100 or fume hood required if generating
dust.

e Dermal (Hands):
o Inner Layer: Nitrile (0.11 mm) - Tactile precision.

o Quter Layer:Laminate film (Silver Shield) or Thicker Nitrile (>0.2 mm) if handling
concentrated solutions.

e Ocular: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient due to the fine
powder nature of the solid.

Operational Disposal Workflows
Waste Stream Decision Logic

Do not guess the waste stream. Use this logic gate to determine the correct regulatory path.
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Waste Generation: N-(2-Aminophenyl)butanamide

Physical State?

Solid Waste Liquid Waste
(Powder/Filter Cake) (Mother Liquor/Rinsate)
Container: HDPE Wide-Mouth Solvent Tvpe?
Label: Toxic Solid Organic ype:

Halogenated Non-Halogenated
(DCM, Chloroform) (MeOH, DMSO, EtOAc)

Container: Glass/Safety Can Container: Glass/Safety Can
Label: Halogenated Solvent + Toxic Label: Non-Halogenated + Toxic

Final Fate: High-Temp Incineration

Click to download full resolution via product page

Figure 1. Waste Stream Decision Matrix. Selects the correct containerization based on solvent
compatibility.

Step-by-Step Disposal Protocol
Phase 1: Segregation & Packaging

« Isolate: Do not mix with oxidizing agents (e.qg., Nitric Acid, Peroxides).[2] Aniline derivatives +
Oxidizers = Hypergolic/Explosive risk.
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» Container Selection:

o Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

o Liquids: Use amber glass (if photosensitive) or standard solvent safety cans.
e Labeling:

o Must read: "Hazardous Waste - N-(2-Aminophenyl)butanamide.”

o Add Hazard Tags: "Toxic" and "Irritant."

Phase 2: Spill Management (Emergency Response)

If a spill occurs, speed is critical to prevent tracking the powder.[2]

3. Containment 4. Cleanup
Cover with damp paper towel Wipe with 10% Detergent
(Prevents dust) (Solubilize Amide)

1. Assess Volume 2. Don PPE
& Evacuate if >10g (Double Gloves, Goggles)

5. Disposal
All wipes into HazWaste

Click to download full resolution via product page

Figure 2: Emergency Spill Response Workflow.[2][4] Note the use of damp covering to prevent
aerosolization.[2]

Regulatory Compliance (RCRA/EPA)

As an unlisted chemical intermediate, N-(2-Aminophenyl)butanamide does not have a
specific "P" or "U" list code (unlike Aniline, which is U012).[2] However, you must characterize it
based on process knowledge.

¢ RCRA Classification: Non-Listed Hazardous Waste.
o Characteristic Assignment:

o If the waste passes the TCLP (Toxicity Characteristic Leaching Procedure) limits for similar
anilines, it is hazardous.[2]
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o Best Practice: Declare as "Hazardous Waste - Toxicity Characteristic" due to the aniline
substructure.

o EPA Waste Code Recommendation:
o If mixed with halogenated solvents: FO02.[5]
o If mixed with non-halogenated solvents (Acetone/Toluene): FO05.

o If pure substance: Label as "Toxic Organic Solid" (State-specific codes may apply, e.g.,
California Code 352).[2]

Scientific Rationale for Incineration

Why not chemical neutralization?

 Stability: The amide bond is kinetically stable. Hydrolysis (using strong acid/base) yields o-
phenylenediamine and butyric acid.

» Toxicity of Byproducts:o-Phenylenediamine is arguably more toxic and unstable than the
parent amide.

o Conclusion:Incineration at >850°C is the only method that guarantees the complete
mineralization of the nitrogenous ring system into

, and

, preventing environmental leaching.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. ipo.rutgers.edu [ipo.rutgers.edu]

e 2. Waste Code [rcrainfo.epa.gov]

e 3. Page loading... [wap.guidechem.com]
e 4. carlroth.com [carlroth.com]

o 5. my.alfred.edu [my.alfred.edu]

o To cite this document: BenchChem. [Operational Guide: Safe Disposal of N-(2-
Aminophenyl)butanamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b171883/docs#operational-guide-safe-disposal-of-n-2-
aminophenyl-butanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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